N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methylsulfanyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H19N3O2S2/c1-27-17-9-10-20-19(13-17)24-22(29-20)25(14-16-7-3-4-11-23-16)21(26)15-6-5-8-18(12-15)28-2/h3-13H,14H2,1-2H3
• InChI Key: GTACFPACEWLYHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC(=CC=C4)SC
• Molecular Formula: C22H19N3O2S2
• Molecular Weight: 421.5 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has been extensively studied in the field of scientific research. This compound has shown great potential in various applications due to its unique properties and mechanism of action.

Scientific Research Applications

• Vascular Endothelial Growth Factor Receptor-2 Inhibition : Analogues of N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide, such as substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds exhibit significant efficacy in in vivo models of human lung and colon carcinoma, suggesting potential application in cancer therapy (Borzilleri et al., 2006).

• Synthesis and High-Yield Production : Research on the synthesis methods of related benzamide derivatives, like (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, demonstrates high-yield and simple synthesis processes, which are crucial for practical application in medicinal chemistry (Bobeldijk et al., 1990).

• Antimicrobial Activity : Compounds synthesized from 2-amino substituted benzothiazoles, which are structurally related to N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide, have been investigated for their in vitro antimicrobial activity. These studies have shown variable and modest activity against strains of bacteria and fungi, indicating potential utility in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Anti-Inflammatory and Analgesic Agents : Novel benzodifuranyl derivatives, which include compounds structurally similar to the given benzamide, have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. These studies have shown significant inhibitory activity on cyclooxygenase enzymes and promising analgesic and anti-inflammatory effects, suggesting applications in pain management and inflammation control (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antifungal Agents : Some derivatives of 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides, which are structurally related to N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide, have been studied for their potential as antifungal agents. These compounds have been characterized for their antifungal activity, which opens avenues for developing new antifungal medications (Narayana et al., 2004).

• Cancer Therapeutics : Studies have been conducted on Co(II) complexes of compounds structurally similar to the given benzamide. These complexes have been investigated for their fluorescence properties and anticancer activity, particularly in vitro cytotoxicity studies on human breast cancer cell lines, suggesting potential applications in cancer diagnostics and therapy (Vellaiswamy & Ramaswamy, 2017).